1h-Pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-(butylamino)-,ethyl ester

• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol
• IUPAC Name: ethyl 7-(butylamino)-1H-pyrazolo[4,3-b]pyridine-6-carboxylate
• InChI: InChI=1S/C13H18N4O2/c1-3-5-6-14-11-9(13(18)19-4-2)7-15-10-8-16-17-12(10)11/h7-8H,3-6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: VKVZBUAODGIWQN-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C2C(=NC=C1C(=O)OCC)C=NN2

Description

1h-Pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-(butylamino)-,ethyl ester is a useful research compound. Its molecular formula is C13H18N4O2 and its molecular weight is 262.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 7-chloro-1H-pyrazolo[4,3-b]pyridine-6-carboxylate (3.5 g, 15.5 mmol) was dissolved in n-butylamine (25 ml) and stirred at room temperature for 3 h. Excess butylamine was removed in vacuo and the residual solid was washed well with water, and recrystallised from ethyl acetate to give ethyl 7-n-butylamino-1H-pyrazolo [4,3-b]pyridine-6-carboxylate (2.75 g, 67%), m.p. 164°-170° C.